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Compound of Interest |

Compound Name: p-Coumaryl alcohol 4-glucoside
CAS No.: 120442-73-1
Cat. No.: B1232182
Get Quote
. J

Executive Summary

Triandrin (p-Coumaryl alcohol 4-O-

-D-glucopyranoside) is a critical phenylpropanoid glycoside acting as a soluble storage form of
monolignols in plant vascular systems, particularly within the Salicaceae family (e.g., Salix
viminalis).[1][2][3][4][5][6][7] Its accurate identification is pivotal for researchers studying lignin
biosynthesis, carbon sequestration, and phenylpropanoid metabolism.

This guide provides a definitive spectroscopic reference for Triandrin, synthesizing High-
Resolution LC-MS/MS fragmentation patterns and Nuclear Magnetic Resonance (NMR)
chemical shifts. It moves beyond static data lists to explain the structural causality of the
signals, ensuring researchers can validate their isolates with high confidence.

Part 1: Chemical Identity & Structural Logic

Before spectroscopic analysis, the structural connectivity must be understood to interpret data
correctly. Triandrin consists of the monolignol p-coumaryl alcohol conjugated to a glucose
moiety at the phenolic 4-position via a
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-glycosidic linkage.

Table 1: Chemical Specifications

Property Detail

| IUPAC Name | 4-[(1E)-3-Hydroxyprop-1-en-1-yl]phenyl

-D-glucopyranoside | | Common Name | Triandrin | | CAS Number | 120442-73-1 | | Molecular
Formula | C

H
O

| | Molecular Weight | 312.32 g/mol | | Key Structural Features | Trans-alkene geometry (
Hz); Phenolic glucoside linkage; Primary allylic alcohol. |

Part 2: High-Resolution LC-MS/MS Profiling

Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary method for high-throughput
identification. For phenolic glycosides like Triandrin, Negative lon Mode (ESI-) is the industry
standard due to the acidic nature of the phenolic protons (even though the phenol is
glycosylated, the sugar hydroxyls and the allylic alcohol facilitate ionization).

lonization & Fragmentation Logic

e Precursor lon: The molecule readily deprotonates to form the [M-H]
ion at
311.

o Primary Fragmentation: The weakest bond is the glycosidic ether linkage. Collision-Induced
Dissociation (CID) typically results in the neutral loss of the hexose moiety (Glucose, 162
Da).

o Daughter lon: The resulting fragment is the deprotonated aglycone (p-coumaryl alcohol) at
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149.

Diagnostic MS Data Table
m/z

lon Type . Formula Identity Mechanism
(Experimental)
[C
H
Precursor 311.11 o [M-H] Deprotonation
]
[C
H Formic acid
Adduct 357.11 o [M+Formate] adduct (common
in mobile phase)
+ HCOOH]
[C
H Neutral loss of
Fragment 1 149.06 o Aglycone Glucose (-162
Da)
]
[C
Loss of CH
H ,
Fragment 2 119.05 Vinylphenol O from aglycone
QO] (secondary)

Recommended LC Protocol
e Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 um).

¢ Mobile Phase:
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o A: Water + 0.1% Formic Acid (Suppresses silanol ionization, improves peak shape).

o B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 40% B over 15 minutes. Triandrin typically elutes earlier than its aglycone
due to the polarity of the glucose.

Part 3: Nuclear Magnetic Resonance (NMR)
Characterization

NMR provides the definitive structural proof. The data below is standardized for DMSO-

, the preferred solvent for glycosides due to the solubility of the sugar moiety.

Structural Causality in NMR

e The Double Bond: The alkene protons (H-7 and H-8) must show a large coupling constant (

Hz), confirming the trans (
) geometry characteristic of monolignol biosynthesis.

e The Glycosidic Linkage: The anomeric proton (H-1") appears as a doublet with

Hz. This large coupling indicates a diaxial relationship between H-1' and H-2', confirming the
-configuration.

o The Aglycone Shift: Compared to free p-coumaryl alcohol, the aromatic protons adjacent to
the oxygen (H-3/5) shift downfield slightly due to the glycosylation.

H NMR Data (400/500 MHz, DMSO- )
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Positi Multiolicit Assighment
osition ultiplici
(ppm) plicity (Hz) Logic
Aglycone
Aromatic, ortho
2,6 7.35-7.40 d 8.5
to alkyl chain
Aromatic, ortho
3,5 7.00 - 7.05 d 8.5 to glycoside
(shielded)
Alkene (
7 6.45 - 6.55 d 15.9
), trans geometry
Alkene (
8 6.20 - 6.30 dt 15.9,5.0 ), couples to H-7
and H-9
Allylic CH
9 4.10-4.15 dd/m 5.0
OH
Primary alcohol
9-OH 4.70 - 4.80 t 5.5 hydroxyl (visible
in DMSO)
Glucose
Anomeric proton
1 4.85-4.95 d 75 (
-linkage)
Sugar ring
2'-5 3.10 - 3.50 m - protons
(overlapping)
Sugar primary
6'a, 6'b 3.40-3.70 m - alcohol CH
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C NMR Data (100/125 MHz, DMSO- )

Position Type Assighment
(ppm) yp g

Ipso-carbon

C-4 156.5 C-O
(Glycosylated)
Ipso-carbon (Alkyl

C-1 130.5 C P _ (Alkey
chain)
Alkene (

C-7 128.5 CH
)

C-2,6 127.5 CH Aromatic
Alkene (

C-8 126.8 CH
)

C-3,5 116.2 CH Aromatic
Anomeric Carbon

c-1 100.5 CH _ _
(Diagnostic)

C-5' 77.0 CH Sugar ring

C-3 76.5 CH Sugar ring

Cc-2' 73.2 CH Sugar ring

Cc-4 69.8 CH Sugar ring

c-9 615 CH Allylic alcohol

C-6' 60.8 CH Sugar alcohol

Part 4: Isolation & Purification Workflow

To generate the material for these analyses, a robust isolation protocol is required. The

following workflow is adapted from standard phytochemical isolation procedures for Salix

species.
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Experimental Protocol

o Extraction: Pulverize dried Salix bark. Extract with MeOH:H
O (80:20) at room temperature for 24h.
o Partitioning: Evaporate MeOH. Partition the aqueous residue with

-hexane (to remove lipids/waxes) followed by Ethyl Acetate (to remove aglycones and
flavonoids). Triandrin remains in the aqueous phase or interface.

e Enrichment: Load the aqueous phase onto a C18 Solid Phase Extraction (SPE) cartridge.
Wash with water (removes sugars/salts). Elute with 30% MeOH.

 Purification: Perform Preparative HPLC (C18 column) using a Water/Acetonitrile gradient.
Collect the peak corresponding to the UV max at ~260 nm.

Workflow Visualization
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Figure 1: Step-by-step fractionation and isolation workflow for obtaining high-purity Triandrin

from plant biomass.

Part 5: Biosynthetic Context[9]

Understanding the origin of Triandrin aids in metabolomic profiling. It is synthesized from
Phenylalanine via the general phenylpropanoid pathway. The final step involves the
glycosylation of p-coumaryl alcohol by a specific UDP-glucosyltransferase (UGT), sequestering
the reactive monolignol into a stable, water-soluble form (Triandrin) for storage in the vacuole.

CL p-Coumaryl CoA CCR p-Coumaryl Aldehyde CAD

p-Coumaryl Alcohol
(Monolignol)

L-Phenylalanine PAL

Click to download full resolution via product page

Figure 2: Biosynthetic pathway showing the diversion of p-coumaryl alcohol to Triandrin

(storage) vs. Lignin (cell wall).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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